(S)-Tert-butyl 1-(2-N-boc-aminoethylamino)-3-(4-(benzyloxy)phenyl)-1-oxopropan-2-ylcarbamate

• IUPAC Name: tert-butyl N-[(2S)-1-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethylamino]-1-oxo-3-(4-phenylmethoxyphenyl)propan-2-yl]carbamate
• InChI: InChI=1S/C28H39N3O6/c1-27(2,3)36-25(33)30-17-16-29-24(32)23(31-26(34)37-28(4,5)6)18-20-12-14-22(15-13-20)35-19-21-10-8-7-9-11-21/h7-15,23H,16-19H2,1-6H3,(H,29,32)(H,30,33)(H,31,34)/t23-/m0/s1
• InChI Key: XYMFUYPOPJWTDH-QHCPKHFHSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCNC(=O)C(CC1=CC=C(C=C1)OCC2=CC=CC=C2)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)(C)OC(=O)NCCNC(=O)[C@H](CC1=CC=C(C=C1)OCC2=CC=CC=C2)NC(=O)OC(C)(C)C
• Molecular Formula: C28H39N3O6
• Molecular Weight: 513.6 g/mol

Description

This compound is a chiral, Boc-protected amino acid derivative with the following structural features:

• Core structure: A propan-2-ylcarbamate backbone with an S-configuration at the chiral center.
• Substituents: A tert-butyl carbamate group at the N-terminus, providing steric protection for the amine during synthesis . A Boc-protected aminoethylamino side chain, enhancing stability and modulating reactivity.

The Boc groups (tert-butyloxycarbonyl) serve as temporary protective moieties for amines, enabling selective deprotection in multi-step syntheses. The benzyloxy group may influence solubility and binding affinity, making this compound a candidate for drug discovery intermediates or peptide mimetics .

Comparison with Similar Compounds

Key Structural Differences

The table below highlights structural and functional variations between the target compound and analogs from the literature:

Compound Name	Structural Features	Molecular Weight*	Solubility Trends	Biological Activity	Synthesis Method
Target Compound	Boc-aminoethylamino, 4-(benzyloxy)phenyl	~550 g/mol	Low (hydrophobic Boc)	Not reported	EDC/HOBt-mediated coupling
(S)-tert-butyl-3-(4-(benzyloxy)phenyl)-1-oxo-1-(thiazolidin-3-yl)propan-2-ylcarbamate	Thiazolidine ring replaces aminoethylamino group	~520 g/mol	Moderate (polar thiazolidine)	Antimicrobial activity	EDC/HOBt-mediated coupling
(S)-butyl(1-((3-cycloheptylpropyl)amino)-3-(1H-indol-3-yl)-1-oxopropan-2-yl)carbamate	Indole moiety, cycloheptylpropylamine side chain	~470 g/mol	High lipophilicity	Not reported	CDI-mediated coupling

*Molecular weights are approximate and based on structural formulas.

Functional Implications

• Aminoethylamino vs. In contrast, the Boc-aminoethylamino group in the target compound prioritizes synthetic flexibility for downstream modifications.
• Benzyloxy vs. Indole : The 4-(benzyloxy)phenyl group in the target compound offers steric bulk and moderate hydrophobicity, while the indole moiety in ’s compound enables interactions with aromatic receptors (e.g., serotonin pathways) .
• Synthetic Methods : The target compound and its thiazolidine analog both use EDC/HOBt coupling, a standard method for amide bond formation. The indole-containing compound employs CDI (1,1'-carbonyldiimidazole), which may improve yields in sterically hindered environments .